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Compound of Interest

Compound Name:
Benzyldocosyldimethylammonium

chloride

CAS No.: 16841-14-8

Cat. No.: B094086 Get Quote

Part 1: Executive Safety Summary & Hazard Logic
Benzyldocosyldimethylammonium chloride (C22-QAC) is a long-chain quaternary

ammonium compound.[1] Unlike its shorter-chain cousins (e.g., Benzalkonium chloride C12-

C16) which are often liquid at room temperature, the C22 chain length typically renders this

compound a waxy solid or powder with significantly lower water solubility.[1]

While the physical state reduces vapor pressure risks, it introduces specific challenges

regarding dust inhalation and the thermal hazards associated with solubilization (often requiring

temperatures >60°C).[1]

The Mechanism of Injury: Why "Time is Tissue"
You must understand the causality of the hazard to respect the protocol.[1] Cationic surfactants

like C22-QAC function by adsorbing onto the negatively charged cell membranes of bacteria—

and human tissue.

Adsorption: The cationic head group binds to the cell wall.

Permeabilization: The hydrophobic C22 tail penetrates the lipid bilayer.[1]
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Lysis: This disruption causes leakage of intracellular contents and cell death.[1]

Critical Insight: In the eye, this process is immediate.[1] Unlike acid burns, which precipitate

proteins forming a barrier, QACs penetrate deep into the corneal stroma.[1] Irreversible corneal

damage can occur within seconds.

GHS Hazard Classification (Self-Validating Check)
Before handling, verify your container label matches these criteria:

Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
1B / 1C

H314: Causes severe

skin burns and eye

damage

DANGER

Serious Eye Damage 1
H318: Causes serious

eye damage
DANGER

Aquatic Toxicity

(Acute)
1

H400: Very toxic to

aquatic life
WARNING

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed
WARNING

Part 2: Personal Protective Equipment (PPE) Matrix
Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on the specific

operational state of the chemical.

PPE Selection Logic
Solid State (Raw Material): Primary risk is dust generation and contact with mucous

membranes.[1]

Solution State (Processed): Primary risk is splashing (chemical burn) and thermal injury if

heated.[1]
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Protective Zone
Scenario A: Handling Solid

(Weighing/Transfer)

Scenario B: Handling

Solutions (Mixing/Heating)

Eye & Face

Chemical Splash Goggles

(Indirect Vent).[1] Safety

glasses are insufficient due to

dust migration.[1]

Splash Goggles + Face Shield.

Required if heating >50°C or

mixing volumes >500mL.[1]

Hand Protection

Nitrile Gloves (Min 0.11 mm).

[1] Double gloving

recommended.[1]

Long-cuff Nitrile (Min 0.15 mm)

OR Thermal/Chemical Gloves

if handling hot vessels.[1]

Respiratory

N95 / P2 Particulate

Respirator. Required if powder

is fine/dry.[1]

Fume Hood is primary.[1][2]

Respirator not typically

required unless aerosolizing

(spraying).[1]

Body
Lab Coat (Buttoned to neck).

[1]

Chemical-Resistant Apron over

Lab Coat.

Diagram 1: PPE Decision Logic
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Start: Assess Chemical State

Is the C22-QAC Solid or Solution?

SOLID (Waxy/Powder)

 Solid

SOLUTION (Liquid/Hot)

 Liquid

Risk: Dust Inhalation & 
Mucous Membrane Contact

Risk: Splash (Corrosive) 
& Thermal Burn

REQUIRED PPE:
1. N95/P2 Respirator

2. Indirect Vent Goggles
3. Nitrile Gloves (Double)

REQUIRED PPE:
1. Fume Hood (Primary)
2. Face Shield + Goggles

3. Long-cuff Nitrile + Apron

Click to download full resolution via product page

Caption: Logic flow for selecting appropriate PPE based on the physical state of

Benzyldocosyldimethylammonium chloride.

Part 3: Operational Protocols
Glove Integrity Protocol (The "Inflation Test")
Trusting a glove blindly is a safety failure.[1] C22-QAC solutions can seep through pinholes

unnoticed until burning starts.[1]

Select: Nitrile is chemically resistant to QACs.[1] Avoid Latex (protein allergy risk + poor

chemical resistance).[1]

Inspect: Before donning, trap air in the glove and squeeze.[1] If it deflates, discard.[1]
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Donning: Pull cuffs over lab coat sleeves.

Change Frequency: Replace every 2 hours or immediately upon splash contact.

Solubilization Workflow (Thermal Hazard Management)
Because C22-QAC has a long hydrophobic tail, it often requires heat to dissolve in water or

alcohols.[1]

Setup: Use a hot plate with a magnetic stirrer inside a fume hood.

Vessel: Use borosilicate glass (Pyrex/Duran).[1] Inspect for micro-cracks before heating.[1]

Heating:

Target Temp: Often 60°C - 80°C.

Danger: Hot QAC solution is more corrosive than cold solution due to increased kinetic

energy and skin permeability.[1]

Handling: Never move a hot beaker of C22-QAC with bare nitrile gloves. Use thermal tongs

or heat-resistant silicone overlays.[1]

Part 4: Emergency Response & Decontamination[1]
Ocular Exposure (The 10-Second Rule)
If C22-QAC dust or splash enters the eye:

IMMEDIATE: Do not seek help first. Sprint to the eyewash station.

Flush: Hold eyelids forced open. Flush for minimum 15 minutes.

Note: The natural reflex is to close the eye. You must fight this.

Medical: Seek ophthalmologist evaluation immediately. Bring the SDS.

Skin Contact[1][5]
Remove: Drench the area with water while removing contaminated clothing/gloves.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://www.chemos.de/import/data/msds/GB_en/63449-41-2-A0235972-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash: Wash gently with soap and water.[1] Do not scrub hard (abrasion increases

penetration).[1]

Observe: If redness or blistering appears, seek medical attention.

Spill Management Workflow
C22-QAC is highly toxic to aquatic life (H400).[1][4] Do not wash spills down the drain.

Diagram 2: Spill Response Logic

SPILL DETECTED Assess Volume & State

Minor (<100g/mL)
Inside Hood

Major (>100g/mL)
Or Outside Hood

Don PPE:
Goggles, Double Gloves,

Resp (if powder)

Evacuate Area
Call Safety Officer

SOLID SPILL:
Scoop gently (No Dust)

Place in Haz Waste
 If Solid

LIQUID SPILL:
Absorb with Vermiculite
Do NOT use water first

 If Liquid
Label: 'Toxic to Aquatic Life'

Arrange HazMat Pickup

Click to download full resolution via product page

Caption: Step-by-step workflow for containing and cleaning

Benzyldocosyldimethylammonium chloride spills.

Part 5: Disposal Logistics
Core Directive: Zero discharge to sewer systems.[1]

Solid Waste: Collect wipes, gloves, and solid residue in a container labeled "Hazardous

Waste - Toxic to Aquatic Life."[1]

Liquid Waste: Collect all mother liquors and wash solvents in a dedicated carboy.[1] Do not

mix with strong oxidizers.[1][5]

Container Rinsing: Triple rinse empty containers. Collect the first two rinses as hazardous

waste. The third rinse may usually be sewered if local regulations permit trace surfactant

discharge (verify with your EHS officer).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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